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Compound of Interest

3-Ethoxy-2-
Compound Name:
(methylsulfonyl)acrylonitrile

Cat. No. B1167598

Physical Properties of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties, specifically the melting and boiling
points, of the compound 3-Ethoxy-2-(methylsulfonyl)acrylonitrile. Despite a comprehensive
search of available scientific literature and chemical databases, specific experimentally
determined melting and boiling points for this compound are not readily available.

This document summarizes the current state of knowledge and provides data on structurally
similar compounds to offer a comparative context for researchers. The lack of specific
experimental data underscores an opportunity for further investigation into the physicochemical
characteristics of this compound.

Summary of Physical Properties

Quantitative data for the melting and boiling points of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile could not be located. To provide a frame of reference, the
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following table summarizes the physical properties of structurally related acrylonitrile
derivatives. It is crucial to note that these values are not representative of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile and should be used with caution as estimations.

Compound Name Molecular Formula  Melting Point (°C) Boiling Point (°C)

Acrylonitrile CsHsN -83[1] 77[1]

90-91 (at 19 mmHg)

3-Ethoxyacrylonitrile CsH7NO Not Available 213]

Experimental Protocols

Due to the absence of published experimental data for the melting and boiling points of 3-
Ethoxy-2-(methylsulfonyl)acrylonitrile, no specific protocols for this compound can be
detailed. However, standard methodologies for determining these physical constants are well-

established in organic chemistry.

General Methodology for Melting Point Determination

A common method for determining the melting point of a solid compound is using a capillary

melting point apparatus.

Workflow for Melting Point Determination
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Sample Preparation

(Dry the crystalline sample)

y

E_oad a small amount into a capillary tube)

l

Seal the open end of the capillary tube (optional)

N J

Measurement

Glace the capillary tube in the melting point apparatus)

l

Geat the sample slowly (1-2 °C/min) near the expected melting poin)

:

Record the temperature range from the first appearance of liquid to complete liquefaction

- J

Data Avnalysis

Repeat the measurement for accuracy

:

Report the melting point as a range

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid organic compound.
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General Methodology for Boiling Point Determination

For a liquid compound, the boiling point can be determined using a micro-boiling point or

distillation method.

Workflow for Boiling Point Determination
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Apparatus Setup

G’Iace a small amount of the liquid in a test tuba

Cnvert a sealed capillary tube into the quuiD

Attach the test tube to a thermometer

:

Immerse the assembly in a heating bath

- J

Heating and|Observation

Geat the bath gentla
CObserve for a steady stream of bubbles from the capillary tuba
Gemove the heat sourca

- J

4 )

Temperatu;e Reading

Gecord the temperature when the liquid just begins to enter the capillary tuba

El'his temperature is the boiling poina

Click to download full resolution via product page

Caption: A generalized workflow for determining the boiling point of a liquid organic compound.
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Signaling Pathways and Experimental Workflows

A thorough search of the scientific literature did not yield any information regarding signaling
pathways or specific experimental workflows in which 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile is involved. As a result, no diagrams for such processes can be
provided at this time. The biological activity and mechanism of action of this compound remain
an area for future research.

In conclusion, while this guide cannot provide the specific physical properties for 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile, it highlights the current knowledge gap and offers a framework
for the experimental determination of these crucial parameters. Further research is warranted
to fully characterize this compound for its potential applications in drug development and other
scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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